1-(Furan-2-yl)-2-azaspiro[3.3]heptane

• IUPAC Name: 3-(furan-2-yl)-2-azaspiro[3.3]heptane
• InChI: InChI=1S/C10H13NO/c1-3-8(12-6-1)9-10(7-11-9)4-2-5-10/h1,3,6,9,11H,2,4-5,7H2
• InChI Key: JCVSXUVOBGFGEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC2C3=CC=CO3
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS No.: 1865147-29-0

Description

1-(Furan-2-yl)-2-azaspiro[3.3]heptane is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

The synthesis of 1-azaspirocyclic compounds, including those with furan cores like "1-(Furan-2-yl)-2-azaspiro[3.3]heptane," has been a focal point in chemistry and drug discovery. A study by Yanagimoto et al. (2021) highlights a palladium-catalyzed dearomative azaspirocyclization method that efficiently introduces carbon substituents to create 1-azaspirocycles from furans, among other cores. This process facilitates the synthesis of spirocyclic compounds with potential applications in medicinal chemistry and drug design due to their unique structural features (Yanagimoto et al., 2021).

Medicinal Chemistry and Drug Design

In the realm of drug discovery, the structural modification of molecules like "this compound" plays a crucial role. Radchenko et al. (2010) synthesized derivatives of 2-azaspiro[3.3]heptane-derived amino acids, showcasing their potential as sterically constrained amino acids for chemistry, biochemistry, and drug design applications. These compounds extend the family of constrained amino acids, offering new avenues for the development of pharmaceuticals (Radchenko et al., 2010).

Enhancing Drug Properties

Azaspiro[3.3]heptanes have been investigated for their ability to modify drug properties such as lipophilicity. Degorce et al. (2019) analyzed azaspiro[3.3]heptanes as replacements for common heterocycles in medicinal chemistry. Their findings suggest that introducing a spirocyclic center can significantly lower the lipophilicity of molecules, potentially enhancing their pharmacokinetic profiles without compromising their medicinal properties (Degorce et al., 2019).

Mechanism of Action

Target of Action

The primary targets of 1-(Furan-2-yl)-2-azaspiro[3Furan derivatives have been known to interact with various biological targets, contributing to their diverse pharmacological activities .

Mode of Action

The exact mode of action of 1-(Furan-2-yl)-2-azaspiro[3Furan derivatives have been reported to undergo various chemical reactions, such as suzuki–miyaura cross-coupling , which could potentially influence their interaction with biological targets.

Biochemical Pathways

The specific biochemical pathways affected by 1-(Furan-2-yl)-2-azaspiro[3Furan derivatives are known to be involved in various biochemical processes, including the synthesis of pharmaceutical medicines and natural products .

Result of Action

The molecular and cellular effects of 1-(Furan-2-yl)-2-azaspiro[3Furan derivatives have been reported to have various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects .